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Compound of Interest

Compound Name: Creatine riboside
CAS No.: 1616693-92-5
Cat. No.: B1192512
Get Quote
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Application Note: High-Sensitivity Quantification of Creatine Riboside in Human Urine via
UPLC-ESI-MS/MS

Introduction & Clinical Significance

Creatine riboside (CR, N-(a-D-ribofuranosyl)-creatine) has emerged as a critical non-invasive
urinary biomarker for the early detection and prognosis of Non-Small Cell Lung Cancer
(NSCLC) and hepatocellular carcinoma.[1][2] Unlike standard creatine, CR is significantly
elevated in tumor tissues and urine of cancer patients, correlating with poor survival rates and
arginine auxotrophy in tumors.[3]

Quantifying CR in urine presents specific bioanalytical challenges:
o Polarity: CR is highly hydrophilic, leading to poor retention on standard C18 columns.

» Matrix Complexity: Urine contains high concentrations of salts and isobaric interferences
(e.g., creatinine riboside) that cause significant ion suppression.
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 Structural Similarity: It must be chromatographically resolved from its precursors, creatine
and creatinine, to prevent source-fragmentation interference.

This Application Note details a robust HILIC-UPLC-MS/MS protocol designed for clinical
research, ensuring orthogonality, sensitivity, and reproducibility.

Method Development & Causality
Chromatographic Strategy: Why HILIC?

Standard Reverse Phase (RP) chromatography fails to retain CR without ion-pairing reagents,
which contaminate MS sources. We utilize Hydrophilic Interaction Liquid Chromatography
(HILIC).[4]

e Mechanism: HILIC utilizes a water-rich layer on the surface of a polar stationary phase.
Analytes partition between this layer and the acetonitrile-rich mobile phase.

e Column Choice: A BEH Amide column is selected over bare silica. The amide functionality
provides chemical stability at high pH (if needed) and superior peak shape for nitrogen-
containing bases like CR.

Mass Spectrometry: MRM Design

 lonization: ESI Positive mode is optimal due to the basic guanidino group.
» Transitions:
o Precursor: [M+H]+ at m/z 264.1.
o Quantifier:m/z 132.1 (Loss of ribose moiety; specific to the creatine core).
o Qualifier:m/z 90.1 (Further fragmentation of the guanidino group).
Experimental Protocol

Chemicals and Reagents

o Standard: Creatine Riboside (Custom synthesis or commercial standard).
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« Internal Standard (IS): Creatine Riboside-13C,15N2 is the gold standard.[5][6]

o Note: If isotopically labeled CR is unavailable, Creatine-d3 may be used as a surrogate,
but retention time will differ, requiring careful matrix effect monitoring.

e Solvents: LC-MS grade Acetonitrile (ACN), Water, and Ammonium Formate.

Sample Preparation: "Dilute-and-Shoot"

Rationale: Urine contains high concentrations of CR (nM to uM range). Extensive extraction
(SPE/LLE) is often unnecessary and introduces variability. A high dilution factor minimizes
matrix effects.

Thaw urine samples on ice.

Vortex for 30 seconds to ensure homogeneity.

Centrifuge at 12,000 x g for 10 minutes at 4°C to remove particulates/precipitates.

Dilution:

o Transfer 50 pL of supernatant to a clean tube.

o Add 450 pL of Diluent (90:10 ACN:Water with 10 mM Ammonium Formate + Internal
Standard).

o Dilution Factor: 1:10.

e Vortex and transfer to an LC vial.

UPLC Conditions
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Parameter Setting

System Waters ACQUITY UPLC I-Class (or equivalent)
ACQUITY UPLC BEH Amide (1.7 pm, 2.1 x 100

Column

mm)

Column Temp 40°C
Flow Rate 0.4 mL/min
Injection Vol 2 puL

Mobile Phase A

10 mM Ammonium Formate in Water (pH 3.5
with Formic Acid)

Mobile Phase B

10 mM Ammonium Formate in 95:5

Acetonitrile:Water

Gradient Table:

Time (min) %A (Aqueous) %B (Organic) Curve

0.0 5 95 Initial

1.0 5 95 6

5.0 50 50 6

6.0 50 50 6

6.1 5 95 1
|9.0|5]95| 1|

MS/MS Parameters (Triple Quadrupole)
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Compoun . Precursor Product Collision
Polarity Cone (V) Type

d (m/z) (m/z) (eV)
Creatine

o ESI+ 264.1 132.1 25 20 Quant
Riboside
Creatine

o ESI+ 264.1 90.1 25 35 Qual
Riboside
Creatine
Riboside- ESI+ 267.1 135.1 25 20 IS
IS
Creatine ESI+ 132.1 90.1 20 18 Monitor

Workflow Visualization
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Raw Urine Sample
(Store at -80°C)

Thaw on Ice &
Vortex (30s)

Centrifuge
12,000 x g, 10 min, 4°C

Transfer 50 pL
Supernatant

1:10 Dilution

Add 450 pL Diluent
(90% ACN + IS)

Vortex Mix

UPLC Separation
(BEH Amide HILIC)

ESI-MS/MS Detection
(mfz 264.1 > 132.1)

Quantification &
Normalization to Creatinine

Click to download full resolution via product page
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Caption: Step-by-step workflow for the extraction and quantification of Creatine Riboside from

urine.

Validation & Quality Control

To ensure Trustworthiness and Self-Validation, the following criteria must be met:

Linearity: Calibration curve (1 — 1000 ng/mL) must have

Matrix Effect (ME):

o Calculate:

o A= Peak area of standard in neat solvent.

o B = Peak area of standard spiked into extracted blank urine.

o Acceptance: 85% - 115%. If ME < 85% (Supression), increase dilution factor to 1:20.

Carryover: Inject a blank solvent after the highest standard. Peak area must be < 20% of the
LLOQ.

Normalization: Urinary CR concentrations must be normalized to urinary Creatinine levels to
account for hydration status variability.

References

Patel, D. P., et al. (2020). "Improved detection and precise relative quantification of the
urinary cancer metabolite biomarkers - Creatine riboside, creatinine riboside, creatine and
creatinine by UPLC-ESI-MS/MS."[1][6] Journal of Pharmaceutical and Biomedical Analysis.

Tada, T, et al. (2022). "Creatine riboside is a cancer cell-derived metabolite associated
with arginine auxotrophy." Journal of Clinical Investigation. [1][3]

Hazlehurst, L. A., et al. (2016). "Creatine riboside is a potential disease biomarker for lung
cancer." Scientific Reports. (Contextual grounding for biomarker discovery).

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1192512/docs?utm_src=pdf-body#uplc-esi-ms-ms-method-for-creatine-riboside-quantification-in-urine
https://www.benchchem.com/product/b1192512/docs?utm_src=pdf-body#uplc-esi-ms-ms-method-for-creatine-riboside-quantification-in-urine
https://www.jci.org/articles/view/157410
https://pubmed.ncbi.nlm.nih.gov/32937240/
https://www.benchchem.com/product/b1192512/docs?utm_src=pdf-body#uplc-esi-ms-ms-method-for-creatine-riboside-quantification-in-urine
https://www.jci.org/articles/view/157410
https://pubmed.ncbi.nlm.nih.gov/35838048/
https://www.benchchem.com/product/b1192512/docs?utm_src=pdf-body#uplc-esi-ms-ms-method-for-creatine-riboside-quantification-in-urine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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